Cas no 2229230-26-4 (1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229230-26-4
• MF: C₉H₁₂F₃N₃O
• MW: 235.206292152405
• CID: 6550275
• PubChem ID: 165862967
• Update Time: 2025-06-15

1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole
• 1-methyl-5-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole
• EN300-1957819
• 2229230-26-4

• Inchi： 1S/C9H12F3N3O/c1-8(4-13-5-8)16-7-3-6(9(10,11)12)14-15(7)2/h3,13H,4-5H2,1-2H3
• InChI Key： DYKGRTQKMNAFJD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N(C)N=1)OC1(C)CNC1)(F)F

Computed Properties

• Exact Mass: 235.09324650g/mol
• Monoisotopic Mass: 235.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole

Comprehensive Analysis of 1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229230-26-4)

The compound 1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229230-26-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a trifluoromethyl group and an azetidine ring, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its bioactivity profile, which may contribute to the development of novel therapeutic agents or innovative agricultural solutions.

In recent years, the scientific community has shown growing interest in heterocyclic compounds containing trifluoromethyl groups, as evidenced by the increasing number of publications and patent applications. The presence of the 3-methylazetidin-3-yloxy moiety in this compound adds an extra dimension to its molecular complexity, potentially enhancing its pharmacokinetic properties and target selectivity. These characteristics make CAS No. 2229230-26-4 a valuable subject for structure-activity relationship (SAR) studies and molecular optimization efforts.

The synthesis of 1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole involves sophisticated organic chemistry techniques, including cross-coupling reactions and protective group strategies. The pyrazole core serves as an excellent scaffold for further functionalization, while the azetidine oxygen linkage provides structural diversity that could influence the compound's binding affinity to biological targets. This synthetic versatility has made it a focus of numerous research projects exploring new chemical entities for various applications.

From a pharmaceutical perspective, compounds featuring both pyrazole and azetidine moieties have demonstrated promising results in preclinical studies for various therapeutic areas. The trifluoromethyl group in particular has been associated with improved metabolic stability and membrane permeability, two critical factors in drug development. Researchers investigating CAS No. 2229230-26-4 are particularly interested in its potential interactions with enzyme targets and receptor systems that are relevant to disease pathways.

In the agrochemical sector, the structural features of 1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole suggest possible applications in pest control and plant protection. The compound's molecular architecture shares similarities with known insecticidal and fungicidal agents, prompting investigations into its efficacy against agricultural pests. The fluorine-containing group may contribute to enhanced bioavailability in plant systems, while the azetidine component could influence its mode of action.

Recent advances in computational chemistry and molecular modeling have enabled more efficient exploration of compounds like CAS No. 2229230-26-4. Virtual screening techniques can predict potential biological activities and toxicity profiles, accelerating the discovery process. These computational approaches, combined with traditional laboratory methods, provide a comprehensive understanding of the compound's properties and potential applications.

The stability and physicochemical properties of 1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole are subjects of ongoing research. Factors such as solubility, thermal stability, and photostability are being evaluated to determine the compound's suitability for various formulations. These studies are crucial for both pharmaceutical and agrochemical applications, where environmental conditions and delivery systems play significant roles in performance.

As the scientific community continues to explore novel chemical entities, compounds like CAS No. 2229230-26-4 represent important building blocks for future innovations. The integration of pyrazole, azetidine, and trifluoromethyl functionalities in a single molecule creates opportunities for discovering compounds with unique biological activities. This makes 1-methyl-5-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole a valuable subject for both academic research and industrial development.

Future research directions for this compound may include detailed mechanistic studies, formulation development, and scale-up synthesis optimization. The growing demand for selective bioactive compounds in both medicine and agriculture ensures that molecules with this combination of structural features will remain at the forefront of chemical research. Collaborative efforts between synthetic chemists, biologists, and formulation scientists will be essential to fully realize the potential of this interesting chemical entity.